Cas no 886762-84-1 (N,N-Dimethyl-2-(trifluoromethoxy)benzylamine)

• Product Name: N,N-Dimethyl-2-(trifluoromethoxy)benzylamine
• CAS No: 886762-84-1
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• MDL: MFCD07368741
• CID: 1928624
• PubChem ID: 2783202
• Update Time: 2024-12-09

N,N-Dimethyl-2-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-[2-(trifluoromethoxy)phenyl]methanamine
• 2'-(Trifluoromethoxy)-N,N-dimethylbenzylamine
• AC1MD3ZQ
• CTK8E8393
• MolPort-001-772-577
• SBB095764
• PC11281
• KB-87861
• N,N-Dimethyl-1-[2-(trifluoromethoxy)phenyl]methylamine
• N,N-Dimethyl-2-(trifluoromethoxy)benzylamine
• 886762-84-1
• DTXSID50382505
• PS-7887
• MFCD07368741
• CS-0458521
• 2-(Trifluoromethoxy)-N,N-dimethylbenzylamine
• dimethyl({[2-(trifluoromethoxy)phenyl]methyl})amine
• N,N-dimethyl-1-(2-(trifluoromethoxy)phenyl)methanamine
• SCHEMBL13408003
• NFYYZWZENHFMOJ-UHFFFAOYSA-N
• AKOS025393516

• MDL： MFCD07368741
• Inchi： 1S/C10H12F3NO/c1-14(2)7-8-5-3-4-6-9(8)15-10(11,12)13/h3-6H,7H2,1-2H3
• InChI Key： NFYYZWZENHFMOJ-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC=CC=C1OC(F)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 177.5±35.0 °C at 760 mmHg
• Flash Point: 61.2±25.9 °C
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

N,N-Dimethyl-2-(trifluoromethoxy)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines